Cas no 30388-44-4 (N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine)

• Product Name: N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine
• CAS No: 30388-44-4
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• MDL: MFCD01016949
• CID: 316861
• PubChem ID: 121690
• Update Time: 2025-11-02

N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-(methylsulfonyl)-2-nitroaniline
• 1-[alpha-(4,6-Dimethoxypyrimidin-2-yl)benzyl]-piperazine
• 1-[α-(4,6-Dimethoxypyrimidin-2-yl)benzyl]-piperazine
• 4,6-DIMETHOXY-2-[PHENYL(PIPERAZIN-1-YL)METHYL]
• Benzenamine,N-methyl-4-(methylsulfonyl)-2-nitro-
• N-Methyl-N-[4-(methylsulfonyl)-2-nitrophenyl]amine
• 3-nitro-4-methylaminophenyl methyl sulfone
• 4,6-DIMETHOXY-2-[PHENYL(PIPERAZIN-1-YL)METHYL]PYRIMIDINE
• 4-mesyl- N-methyl-2-nitroaniline
• 4-methanesulfonyl-N-methyl-2-nitro-aniline
• 4-Methansulfonyl-N-methyl-2-nitro-anilin
• 4-Methyl Sulfonyl-N-Methyl-2-Nitro Aniline
• Methyl-< 3-nitro-4-methylamino-phenyl> -sulfon
• N-Methyl-4-methylsulfonyl-2-nitrobenzenamine
• MFCD01016949
• AKOS008922873
• Benzenamine, N-methyl-4-(methylsulfonyl)-2-nitro-
• 4-methanesulfonyl-N-methyl-2-nitroaniline
• SGWXKSCZDKMSLI-UHFFFAOYSA-N
• 4-(Methanesulfonyl)-N-methyl-2-nitroaniline
• (4-methanesulfonyl-2-nitro-phenyl)-methyl-amine
• 30388-44-4
• n-methyl-n-[4-(methylsulphonyl)-2-nitrophenyl]amine
• N-methyl-4-methylsulfonyl-2-nitroaniline
• PS-6010
• SCHEMBL2245974
• N-Methyl-4-(methylsulphonyl)-2-nitroaniline
• EINECS 250-171-2
• CS-0318161
• n-methyl-n-[4-methylsulfonyl-2-nitrophenyl]amine
• DTXSID80952730
• A820350
• FT-0638919
• NS00051109
• DB-047773
• N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine

• MDL： MFCD01016949
• Inchi： 1S/C8H10N2O4S/c1-9-7-4-3-6(15(2,13)14)5-8(7)10(11)12/h3-5,9H,1-2H3
• InChI Key： SGWXKSCZDKMSLI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)[N+](=O)[O-])NC)(=O)=O

Computed Properties

• Exact Mass: 230.0362
• Monoisotopic Mass: 230.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 99-102
• Boiling Point: 441.6±45.0 °C at 760 mmHg
• Flash Point: 220.9±28.7 °C
• PSA: 89.31
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine

N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine (CAS No. 30388-44-4): Properties, Applications, and Market Insights

N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine (CAS No. 30388-44-4) is a specialized organic compound with a unique molecular structure that combines methylsulfonyl and nitrophenyl functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals often search for "N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine uses" or "CAS 30388-44-4 supplier," highlighting its growing relevance.

The chemical formula of N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine is C₈H₁₀N₂O₄S, with a molecular weight of 230.24 g/mol. Its structure features a nitrophenyl backbone, which contributes to its electron-withdrawing properties, making it valuable in synthetic chemistry. The compound's methylsulfonyl group enhances its solubility in polar solvents, a critical factor for industrial applications. Recent studies on "nitrophenyl derivatives in drug discovery" have further emphasized its potential.

One of the primary applications of CAS 30388-44-4 is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive molecules. Its nitrophenylamine moiety is particularly useful in designing enzyme inhibitors and receptor modulators. With the rising demand for "sulfonyl-containing pharmaceuticals," this compound has become a focal point for medicinal chemists. Additionally, its role in agrochemicals, such as herbicides and fungicides, aligns with the global trend toward "sustainable crop protection."

In material science, N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine is explored for its potential in organic electronics and polymer chemistry. Its ability to act as an electron acceptor makes it suitable for applications in "organic photovoltaics" and "conductive polymers," topics frequently searched in renewable energy forums. The compound's thermal stability and compatibility with various matrices further enhance its utility in advanced materials.

The market for N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine is expanding, driven by increasing R&D investments in specialty chemicals. Suppliers and manufacturers are responding to queries like "buy CAS 30388-44-4" and "high-purity nitrophenylamine derivatives," reflecting its commercial demand. Regulatory compliance and environmental safety remain key considerations, as industries prioritize "green chemistry alternatives."

From a synthetic perspective, the preparation of CAS 30388-44-4 typically involves nitration and sulfonylation reactions, optimized for yield and purity. Researchers often seek "synthesis of methylsulfonyl nitrophenylamine" or "optimized routes for CAS 30388-44-4," underscoring the need for efficient production methods. Recent advancements in catalytic processes have improved the scalability of such reactions.

In conclusion, N-Methyl-N-4-(methylsulfonyl)-2-nitrophenylamine (CAS No. 30388-44-4) is a multifaceted compound with broad applications across industries. Its unique chemical properties align with contemporary trends like "precision medicine" and "sustainable materials," making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future innovations.